(5-Fluoromethylpyridin-2-yl)methanol

• Molecular Formula: C7H8FNO
• Molecular Weight: 141.14 g/mol
• IUPAC Name: [5-(fluoromethyl)pyridin-2-yl]methanol
• InChI: InChI=1S/C7H8FNO/c8-3-6-1-2-7(5-10)9-4-6/h1-2,4,10H,3,5H2
• InChI Key: BIJPUEBJPVFNFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC=C1CF)CO

Description

(5-Fluoromethylpyridin-2-yl)methanol is a useful research compound. Its molecular formula is C7H8FNO and its molecular weight is 141.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.45 g of compound (4) dissolved in ethanol is added dropwise to a solution of hydrochloric acid (4.2N) in ethanol (5.5 ml) cooled to 0° C. at the end of the addition, the temperature of the mixture is returned to room temperature and stirring is continued for 12 hours. The reaction mixture is concentrated under vacuum and the residue obtained is washed with isopropyl ether. The ether phase is removed and the residue is taken up in a CH2Cl2/methanol solution (75/25) and then stirred over Na2CO3 (1.2 g). The mixture is filtered and the filtrate evaporated to give a colorless oil (0.3 g), which is used without further purification in the following step.